Cas no 1344110-31-1 (1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 1344110-31-1
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• MDL: MFCD20410241
• CID: 5301854
• PubChem ID: 22561606
• Update Time: 2026-03-10

1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
• AB92103
• 1932248-98-0
• 1344110-31-1
• (1s,4s)-rel-1-Amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
• SCHEMBL5049246
• G74919
• AKOS014083873
• UHFDZVXSXVVKAI-UHFFFAOYSA-N
• 1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylicacid

• MDL： MFCD20410241
• Inchi： 1S/C8H12F3NO2/c9-8(10,11)5-1-3-7(12,4-2-5)6(13)14/h5H,1-4,12H2,(H,13,14)
• InChI Key： UHFDZVXSXVVKAI-UHFFFAOYSA-N
• SMILES： C1(N)(C(O)=O)CCC(C(F)(F)F)CC1

Computed Properties

• Exact Mass: 211.08201311g/mol
• Monoisotopic Mass: 211.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid

Recent Advances in the Study of 1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS: 1344110-31-1)

1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS: 1344110-31-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This trifluoromethyl-substituted cyclohexane derivative exhibits unique physicochemical properties due to the presence of both amino and carboxylic acid functional groups, making it a versatile building block for drug discovery and development. Recent studies have highlighted its potential applications in the design of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The researchers demonstrated that the trifluoromethyl group significantly enhances the metabolic stability of resulting compounds while maintaining favorable blood-brain barrier permeability. This finding opens new avenues for developing improved therapeutics for epilepsy and anxiety disorders.

In the field of peptide mimetics, recent work has shown that incorporation of 1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid into peptide backbones can dramatically improve proteolytic stability without compromising biological activity. A 2024 Nature Communications paper reported the successful application of this strategy in developing orally bioavailable peptide-based inhibitors of protein-protein interactions, particularly targeting oncology-relevant pathways.

The compound's unique stereochemistry has also attracted attention in asymmetric synthesis. Researchers at several pharmaceutical companies have developed novel catalytic methods for the enantioselective synthesis of 1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid derivatives, as reported in recent ACS Catalysis and Organic Letters publications. These advances address previous challenges in obtaining optically pure forms of this valuable building block.

From a drug metabolism perspective, recent pharmacokinetic studies have revealed that the trifluoromethyl group in 1344110-31-1 contributes to favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The compound shows improved metabolic stability compared to non-fluorinated analogs, while maintaining acceptable solubility profiles. These characteristics make it particularly attractive for lead optimization in drug discovery programs.

Looking forward, the versatility of 1-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid suggests it will continue to play an important role in medicinal chemistry. Current research directions include its application in the development of covalent inhibitors, where the amino group can serve as a handle for targeted reactivity, and in the design of fluorinated bioisosteres for improved drug properties. The compound's unique combination of structural features and demonstrated biological relevance ensures its ongoing importance in pharmaceutical research.